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Introduction

Cocamidopropyl betaine (CAPB) is a prominent amphoteric surfactant widely utilized in the
formulation of personal care products, and increasingly, in specialized applications within the
pharmaceutical and biotechnology sectors.[1][2][3][4] Derived from coconut oil, CAPB is valued
for its mildness, excellent foaming and viscosity-building characteristics, and its ability to
reduce the irritancy of harsher anionic surfactants.[1][5] This technical guide provides an in-
depth analysis of the chemical structure, physicochemical properties, synthesis, and analytical
methodologies pertaining to cocamidopropyl betaine, tailored for a scientific audience.

Chemical Structure and Nomenclature

Cocamidopropyl betaine is a zwitterionic quaternary ammonium compound. Its structure
features a hydrophobic tail derived from the fatty acids of coconut oil (predominantly lauric acid,
C12) and a hydrophilic head containing both a permanently cationic quaternary ammonium
group and a pH-dependent anionic carboxylate group.[5][6] This amphoteric nature is central to
its functional properties, allowing it to behave as a cationic, anionic, or zwitterionic species
depending on the pH of the medium.[7]

o |[UPAC Name: {--INVALID-LINK--ammonio}acetate[5]

« CAS Number: 61789-40-0[8]
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e Molecular Formula (for the lauramidopropyl betaine component): C19H3sN203[5]

e Molecular Weight (for the lauramidopropyl betaine component): 342.52 g/mol

The general structure consists of a fatty acyl group (R-CO), where R represents the alkyl

chains from coconut oil, linked via an amide bond to a propyl-dimethylamine backbone, which

is further quaternized with a carboxymethyl group.

Physicochemical Properties

The functional characteristics of cocamidopropyl betaine are dictated by its physicochemical

properties. A summary of key quantitative data is presented in the following tables.

Property Value References
Appearance Clear to pale yellow liquid [9]
pH (as supplied, typically a
30% aqueous solution) >0-70 oI
Isoelectric Paoint (pl) ~6.25 [10]
Melting Point <-10°C [9]
Boiling Point >100 °C 9]
Density ~1.05 g/cm3 [2]
Solubility Soluble in water [5]
Surfactant Properties Value References
Active Matter (as supplied) 30-32% [12]
Critical Micelle Concentration )

Varies (e.g., 63.1 mg/L) [13]

(CMC)

Viscosity (as supplied)

< 100 cP at 30°C

[2]

Synthesis of Cocamidopropyl Betaine
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The industrial synthesis of cocamidopropyl betaine is a two-step process.[14]

e Amidation: Fatty acids from coconut oil are reacted with dimethylaminopropylamine
(DMAPA). The primary amine of DMAPA selectively reacts with the fatty acids to form a fatty
amidoamine intermediate.[6]

e Quaternization (Betainization): The tertiary amine of the fatty amidoamine intermediate is
then reacted with sodium monochloroacetate in an aqueous solution to form the quaternary

ammonium carboxymethyl group, yielding cocamidopropyl betaine and sodium chloride as
a byproduct.[6]

It is crucial to control the reaction conditions to minimize the presence of unreacted starting
materials and byproducts, such as amidoamine (AA) and dimethylaminopropylamine (DMAPA),
which are known to be potential skin sensitizers.[15][16]
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Synthesis of Cocamidopropyl Betaine

Fatty Acids (from Coconut Oil)

+ DMAPA

Fatty Amidoamine Intermediate

AN

Step 1: Amidation

Dimethylaminopropylamine (DMAPA)

\Sodium Monochloroacetate

Step 2: Quaternizatic}\

Sodium Monochloroacetate Cocamidopropyl Betaine (CAPB)

pH-Dependent Equilibrium of Cocamidopropyl Betaine

Cationic Form

(R-N+(CH3)2-CH2-COOH)

Increase pH PDecrease pH

Zwitterionic Form

(R-N+(CH3)2-CH2-CO0-)

Increase pH > 7

Anionic Character

(in alkaline formulations)
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Workflow for Potentiometric Titration of CAPB

Prepare Sample:
Dissolve weighed CAPB in solvent

'

Acidify with excess HCI

:

Titrate with standardized KOH

:

Monitor potential with pH electrode

:

Analyze titration curve for equivalence points

:

Calculate % active matter
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HPLC Workflow for Impurity Analysis of CAPB

Prepare Sample: Prepare Calibration Standards
Dilute CAPB in mobile phase (Amidoamine, DMAPA)

N

Inject sample and standards into HPLC

l

Chromatographic Separation
(e.g., C18 column, gradient elution)

l

Detection
(e.g., ELSD or UV)

'

Quantify impurities using calibration curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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